Cas no 896015-47-7 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate
• CAS No: 896015-47-7
• MF: C₁₇H₁₂ClN₃O₅S₂
• MW: 437.877280235291
• CID: 6252004
• PubChem ID: 18572865
• Update Time: 2025-09-28

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate
• SR-01000021267-1
• 896015-47-7
• F2532-0058
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chlorobenzoate
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate
• AKOS024657089
• SR-01000021267
• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chlorobenzoate

• Inchi： 1S/C17H12ClN3O5S2/c1-9(22)19-16-20-21-17(28-16)27-8-12-6-13(23)14(7-25-12)26-15(24)10-2-4-11(18)5-3-10/h2-7H,8H2,1H3,(H,19,20,22)
• InChI Key： BJMAZZHDDCMMED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC1=COC(=CC1=O)CSC1=NN=C(NC(C)=O)S1

Computed Properties

• Exact Mass: 436.9906905g/mol
• Monoisotopic Mass: 436.9906905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate

Introduction to 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate and Its Significance in Modern Chemical Biology

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate, identified by its CAS number 896015-47-7, is a compound of significant interest in the field of chemical biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds and functional groups, making it a promising candidate for further exploration in drug discovery and molecular medicine. The structural complexity of this compound, featuring a pyran ring interconnected with a thiadiazole moiety and a chlorobenzoyl group, positions it as a versatile building block for the development of novel therapeutic agents.

The thiadiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the acetamido group further enhances the pharmacological potential of this compound by introducing polar functionality, which can improve solubility and binding affinity to biological targets. Additionally, the sulfanylmethyl bridge connecting the thiadiazole and pyran rings introduces reactive sites that can be exploited for further derivatization, enabling the design of structurally diverse analogs.

The chlorobenzoyl group at the 4-position of the pyran ring adds another layer of complexity to this molecule. Chlorobenzoyl derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological macromolecules. This functional group can serve as a handle for covalent bond formation, facilitating the development of probes and inhibitors targeting specific biological pathways. The combination of these structural elements makes 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with biological targets. Studies suggest that the thiadiazole moiety may interact with nucleophilic residues in enzymes or receptors, while the acetamido group could form hydrogen bonds with polar surfaces. The sulfanylmethyl bridge may participate in sulfur-nitrogen or sulfur-hydrogen interactions, further stabilizing the binding interface. These insights are crucial for rational drug design and optimization.

In addition to its structural features, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The presence of multiple heteroatoms increases its lipophilicity while maintaining sufficient solubility for biological testing. This balance is critical for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, the compound’s stability under various conditions ensures its suitability for long-term storage and transportation.

Current research in chemical biology emphasizes the importance of multifunctional compounds that can address multiple targets or pathways simultaneously. The unique combination of pharmacophores in 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate aligns well with this trend. For instance, studies have shown that thiadiazole derivatives can modulate both enzymatic and non-enzymatic processes, making them valuable tools for investigating complex biological networks. The chlorobenzoyl group, on the other hand, may contribute to additional layers of modulation by interacting with different classes of proteins or lipids.

The potential applications of this compound extend beyond traditional drug discovery. It serves as an excellent scaffold for developing chemical probes used in high-throughput screening (HTS) campaigns. By leveraging its structural diversity, researchers can generate libraries of derivatives with tailored properties for targeting specific diseases or biological processes. Moreover, its compatibility with modern synthetic methodologies allows for rapid access to novel analogs through combinatorial chemistry or automated synthesis platforms.

From a mechanistic standpoint, understanding how this compound interacts with its intended targets is essential for optimizing its therapeutic potential. Advances in spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have provided valuable insights into the binding modes of similar molecules. These studies often reveal unexpected interactions or conformational changes that can guide medicinal chemists in modifying existing structures or designing new ones.

The role of computational tools cannot be overstated in modern drug discovery workflows. Molecular docking simulations have been particularly useful in predicting how compounds like 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yll 4-chlorobenzoate will bind to biological targets such as enzymes or receptors. These simulations help identify key interaction points and guide experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening methods allow researchers to rapidly assess large libraries of compounds based on their predicted binding affinities.

In conclusion,6-{(5-acetamido-l,l l-thiadiazol-l-l)-sulfanylmethyl}-l l l-pyrann-l l -yl 44-chlorobenzoate (CAS no: 896015477) stands out as a promising molecule with significant potential in chemical biology and drug development。 Its unique structural features—including the interplay between the thia-diazole、acetamido、and chlorobenzoyl groups—make it an ideal candidate for further exploration。 As research continues to uncover new therapeutic targets and methodologies， compounds like this one will play an increasingly important role in addressing complex diseases and improving human health。